molecular formula C13H8Cl2FNO3 B8397696 3',5'-Dichloro-2,4'-dihydroxy-5-fluorobenzanilide

3',5'-Dichloro-2,4'-dihydroxy-5-fluorobenzanilide

Cat. No.: B8397696
M. Wt: 316.11 g/mol
InChI Key: ZUKWZDXTKILFFB-UHFFFAOYSA-N
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Description

3',5'-Dichloro-2,4'-dihydroxy-5-fluorobenzanilide is a useful research compound. Its molecular formula is C13H8Cl2FNO3 and its molecular weight is 316.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H8Cl2FNO3

Molecular Weight

316.11 g/mol

IUPAC Name

N-(3,5-dichloro-4-hydroxyphenyl)-5-fluoro-2-hydroxybenzamide

InChI

InChI=1S/C13H8Cl2FNO3/c14-9-4-7(5-10(15)12(9)19)17-13(20)8-3-6(16)1-2-11(8)18/h1-5,18-19H,(H,17,20)

InChI Key

ZUKWZDXTKILFFB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)C(=O)NC2=CC(=C(C(=C2)Cl)O)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5Fluorosalicylic acid (5.15 g.) and 4-amino-2,6-dichlorophenol (5.88 g.) were well mixed to which was added benzene (10 ml.) and N,N-dimethylaniline (4.35 ml.). Then with stirring thionyl chloride (3.3 ml.) was added and refluxed 30 minutes. The resulting solution was evaporated and the residue was dissolved in ethyl acetate and subjected to decolorization with activated charcoal followed by washing with 2 N hydrochloric acid and 2.5% sodium bicarbonate solution. The ethyl acetate was then extracted several times with 2 N sodium carbonate solution and the aqueous extracts were combined and brought to pH 1-2 with hydrochloric acid to give a precipitate which was recrystallized from aqueous acetone to give white needle-like crystals (5.7 g.) of 3',5'-dichloro-2,4'-dihydroxy-5-fluorobenzanilide. Yield: 55%. Melting point: 227°-229° C.
Quantity
5.15 g
Type
reactant
Reaction Step One
Quantity
5.88 g
Type
reactant
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Quantity
4.35 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three

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